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Compound of Interest

Compound Name: 2-Bromo-1-iodo-4-methylbenzene

Cat. No.: B047834 Get Quote

Essential Safety and Handling Guide for 2-Bromo-1-
iodo-4-methylbenzene
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-1-iodo-4-methylbenzene in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

by minimizing exposure and mitigating risks associated with this chemical.

Chemical Identifier:

Name: 2-Bromo-1-iodo-4-methylbenzene

Synonyms: 2-Bromo-4-iodotoluene

CAS Number: 26670-89-3[1][2]

Hazard Identification and GHS Classification
2-Bromo-1-iodo-4-methylbenzene is classified as a hazardous substance.[3] All personnel

must be fully aware of its potential dangers before handling. The Globally Harmonized System

(GHS) classifications are as follows:
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Hazard Class Hazard Statement Signal Word Pictogram

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation
Warning GHS07

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation
Warning GHS07

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation
Warning GHS07

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to prevent skin and eye contact,

and respiratory irritation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Hand Protection Nitrile or Neoprene gloves.

Provides protection against

incidental splashes and

contact with halogenated

aromatic hydrocarbons.[4]

Always check for tears or

punctures before use.[4]

Eye Protection

Chemical splash goggles that

meet EN166 or ANSI Z87.1

standards.

Protects against splashes that

can cause serious eye

irritation.[5][6] Safety glasses

are not sufficient.[5]

Body Protection
Flame-resistant lab coat, fully

buttoned.

Protects skin from potential

splashes.

Respiratory Protection

Use in a well-ventilated area,

such as a certified chemical

fume hood.

Prevents inhalation of vapors

that may cause respiratory

irritation.[7]

Footwear Closed-toe shoes. Protects feet from spills.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 2-Bromo-1-iodo-4-methylbenzene from

preparation to temporary storage.

1. Preparation:

Ensure a chemical fume hood is operational and the sash is at the appropriate working

height.

Verify that an eyewash station and safety shower are accessible and unobstructed.[7]

Assemble all necessary equipment and reagents within the fume hood to minimize

movement of the hazardous material.

Don the required PPE as specified in the table above.
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2. Handling:

Conduct all manipulations of 2-Bromo-1-iodo-4-methylbenzene within the chemical fume

hood to control vapor exposure.[7]

Avoid direct contact with skin and eyes.

In case of accidental contact, follow the first-aid measures outlined below.

Keep containers tightly closed when not in use to prevent the release of vapors.[2]

3. Post-Handling and Cleanup:

Decontaminate all surfaces that may have come into contact with the chemical using an

appropriate solvent and then soap and water.

Wipe down the work area within the fume hood.

Properly dispose of all contaminated materials, including gloves and wipes, in the designated

hazardous waste container.

First-Aid Measures
Immediate action is required in the event of exposure.
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Exposure Route First-Aid Procedure

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water.[2][7] Seek medical attention if skin

irritation persists.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2][7]

Seek immediate medical attention.[7]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen.[2] Seek medical

attention if respiratory symptoms persist.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.[7]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Segregation:

All solid waste contaminated with 2-Bromo-1-iodo-4-methylbenzene (e.g., gloves, paper

towels, empty containers) must be placed in a designated "Halogenated Organic Solid

Waste" container.

Liquid waste containing this chemical should be collected in a separate, clearly labeled

"Halogenated Organic Liquid Waste" container.

Do not mix with non-halogenated waste streams.

2. Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"2-Bromo-1-iodo-4-methylbenzene," and the associated hazards (Irritant).

3. Storage:

Store waste containers in a designated satellite accumulation area.

Keep containers tightly closed and stored in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[2][7]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety precautions for handling 2-Bromo-1-
iodo-4-methylbenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b047834?utm_src=pdf-body
https://www.echemi.com/sds/2-bromo-4-iodotoluene-pd180727119282.html
https://www.fishersci.com/store/msds?partNumber=AAA17020&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b047834?utm_src=pdf-body
https://www.benchchem.com/product/b047834?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Start: Review SDS

Don Personal Protective Equipment (PPE)

Verify Fume Hood Operation

Check Eyewash/Shower Access

Handle Chemical in Fume Hood

Spill Kit Accessible Decontaminate Surfaces & Equipment

Segregate Halogenated Waste

Store Waste in Labeled Container

Remove PPE

end

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Bromo-1-iodo-4-methylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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